Doxylamine

Description

Doxylamine is an antihistamine medication widely used to treat insomnia and allergy symptoms . It is also used in combination with pyridoxine (vitamin B6) to treat morning sickness in pregnant women . Marketed under brand names like Equate and Unisom, doxylamine is found in nighttime cold medicines such as NyQuil and pain medications . It is available over-the-counter as doxylamine succinate and taken orally . Doxylamine and similar first-generation antihistamines are among the most frequently used sleep aids globally . It is also used to relieve symptoms of hay fever, hives, and the common cold .

As an antihistamine, doxylamine functions as an inverse agonist of the histamine H1 receptor . This mechanism helps to alleviate allergy and cold symptoms by blocking histamine and acetylcholine, natural substances produced by the body . Its ability to cross the blood-brain barrier leads to sedative and hypnotic effects, making it effective for short-term insomnia treatment . However, the American Academy of Sleep Medicine does not recommend over-the-counter antihistamines like doxylamine for chronic insomnia due to limited data on efficacy and safety . Common side effects include dizziness, drowsiness, dry mouth, and grogginess . At high doses, doxylamine acts as an anticholinergic, potentially causing delirium . Dosages for sleep typically range from 5 to 50 mg, with 25 mg being a common dose .

Diphenhydramine is another first-generation antihistamine frequently used for similar purposes, such as treating allergies and insomnia . Doxylamine was first described in 1948 or 1949 and remains a widely used medication for its antihistamine and sedative properties .

• CAS No.: 469-21-6
• Product Name: Doxylamine
• Molecular Formula: C17H22N2O
• Molecular Weight: 270.37 g/mol
• IUPAC Name: N,N-dimethyl-2-(1-phenyl-1-pyridin-2-ylethoxy)ethanamine
• Standard InChI: InChI=1S/C17H22N2O/c1-17(20-14-13-19(2)3,15-9-5-4-6-10-15)16-11-7-8-12-18-16/h4-12H,13-14H2,1-3H3
• Standard InChIKey: HCFDWZZGGLSKEP-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)(C2=CC=CC=N2)OCCN(C)C
• Canonical SMILES: CC(C1=CC=CC=C1)(C2=CC=CC=N2)OCCN(C)C
• Appearance: Colorless liquid
• Purity: > 95%
• Synonyms: (RS)-N,N-dimethyl-2-(1-phenyl-1-pyridin-2-yl-ethoxy)-ethanamine
• PubChem Compound: 3162
• Last Modified: Aug 15 2023